Cas no 893734-59-3 (1-(4'-chloro-3-biphenylyl)ethanone)

• Product Name: 1-(4'-chloro-3-biphenylyl)ethanone
• CAS No: 893734-59-3
• MF: C₁₄H₁₁ClO
• MW: 230.689543008804
• MDL: MFCD04039060
• CID: 1941290
• PubChem ID: 4119724
• Update Time: 2025-07-18

1-(4'-chloro-3-biphenylyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4'-Chloro-3-biphenylyl)ethanone
• 1-(4'-CHLORO[1,1-BIPHENYL]-3-YL)ETHANONE
• 1-(4'-Chlorobiphenyl-3-yl)ethan-1-one, 3-(4-Chlorophenyl)acetophenone
• AB90793
• DB-017310
• F79356
• AKOS004113864
• 1-(4'-Chloro-[1,1'-biphenyl]-3-yl)ethanone
• 893734-59-3
• 1-(4'-chloro[1,1'-biphenyl]-3-yl)ethanone
• ALBB-036701
• MFCD04039060
• 1-[3-(4-chlorophenyl)phenyl]ethanone
• 1-(4'-chloro-biphenyl-3-yl)ethanone
• 1-(4'-Chloro-biphenyl-3-yl)-ethanone
• 1-[4'-chloro-(1,1-biphenyl)-3-yl]-ethanone
• 1-(4'-chloro-3-biphenylyl)ethanone

• MDL： MFCD04039060
• Inchi： 1S/C14H11ClO/c1-10(16)12-3-2-4-13(9-12)11-5-7-14(15)8-6-11/h2-9H,1H3
• InChI Key： MWSJRNGQNFLJTM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=CC=C(C(C)=O)C=1

Computed Properties

• Exact Mass: 230.0498427Da
• Monoisotopic Mass: 230.0498427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(4'-chloro-3-biphenylyl)ethanone

1-(4'-Chloro-3-biphenylyl)ethanone (CAS No. 893734-59-3): A Comprehensive Overview

1-(4'-Chloro-3-biphenylyl)ethanone (CAS No. 893734-59-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4'-Chloro-3-biphenylacetonitrile, is characterized by its unique biphenyl structure and the presence of a chlorine atom, which imparts specific chemical and biological properties. In this comprehensive overview, we will delve into the structural features, synthesis methods, biological activities, and potential applications of this compound.

The molecular formula of 1-(4'-Chloro-3-biphenylyl)ethanone is C₁₄H₁₁ClO, with a molecular weight of 228.69 g/mol. The compound's biphenyl core is a common structural motif in many bioactive molecules, contributing to its potential as a lead compound in drug discovery. The chlorine substituent at the 4'-position of the biphenyl ring plays a crucial role in modulating the compound's reactivity and biological activity.

Synthesis Methods: Several synthetic routes have been reported for the preparation of 1-(4'-Chloro-3-biphenylyl)ethanone. One of the most common methods involves the reaction of 4-chlorobenzaldehyde with 3-bromobenzaldehyde in the presence of a base, followed by reduction to form the corresponding ketone. Another approach involves the coupling of 4-chlorophenylboronic acid with 3-bromobenzaldehyde using palladium-catalyzed cross-coupling reactions. These methods provide high yields and are suitable for large-scale production.

Biological Activities: Recent studies have highlighted the diverse biological activities of 1-(4'-Chloro-3-biphenylyl)ethanone. One notable area of research is its potential as an anticancer agent. In vitro studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

In addition to its anticancer properties, 1-(4'-Chloro-3-biphenylyl)ethanone has been investigated for its anti-inflammatory effects. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory activity makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Pharmacokinetic Properties: Understanding the pharmacokinetic properties of 1-(4'-Chloro-3-biphenylyl)ethanone is essential for its development as a therapeutic agent. Preclinical studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, with a half-life that allows for once-daily dosing regimens.

Toxicity and Safety: The safety profile of 1-(4'-Chloro-3-biphenylyl)ethanone has been evaluated in several preclinical studies. Toxicity assessments in rodents have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects on major organs such as the liver and kidneys. However, further studies are needed to fully characterize its safety profile in humans.

Potential Applications: The diverse biological activities of 1-(4'-Chloro-3-biphenylyl)ethanone make it a promising candidate for various therapeutic applications. Its anticancer properties suggest potential use in combination therapies for treating solid tumors. The anti-inflammatory effects could be harnessed for developing new treatments for chronic inflammatory conditions. Additionally, ongoing research is exploring its potential as a neuroprotective agent in neurodegenerative diseases such as Alzheimer's disease.

Clinical Trials: While preclinical studies have yielded promising results, clinical trials are necessary to validate the therapeutic potential of 1-(4'-Chloro-3-biphenylyl)ethanone. Several phase I clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials will provide valuable insights into its pharmacodynamics and pharmacokinetics, paving the way for further clinical development.

In conclusion, 1-(4'-Chloro-3-biphenylyl)ethanone (CAS No. 893734-59-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities, make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, contributing to advancements in healthcare and medicine.